Cas no 82614-88-8 (1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)-)

(S)-1,3-Butanediol 1-(4-methylbenzenesulfonate) is a chiral sulfonate ester derivative of 1,3-butanediol, characterized by its enantiomerically pure (S)-configuration. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of stereoselective pharmaceuticals and fine chemicals. The presence of the p-toluenesulfonate (tosylate) group enhances its reactivity as a leaving group, facilitating nucleophilic substitution reactions under mild conditions. Its high optical purity makes it suitable for asymmetric synthesis, ensuring precise control over stereochemical outcomes. The compound is typically utilized in controlled environments due to its sensitivity to moisture and heat. Proper handling and storage under inert conditions are recommended to maintain stability and reactivity.

1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)- structure

82614-88-8 structure

Product Name:1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)-

CAS No:82614-88-8

MF:C₁₁H₁₆O₄S

MW:244.307342529297

CID:687410

Update Time:2025-08-05

1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)- Chemical and Physical Properties

Names and Identifiers

- 1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)-
- S-1-(4-METHYLBENZENESULFONATE)-1,3-BUTANEDIOL
- (S)-1-(4-Methylbenzenesulfonate)-1,3-butanediol,99%e.e.
- Inchi： 1S/C11H16O4S/c1-9-3-5-11(6-4-9)16(13,14)15-8-7-10(2)12/h3-6,10,12H,7-8H2,1-2H3/t10-/m0/s1
- InChI Key： HELSCPRKLIJMBU-JTQLQIEISA-N
- SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)C[C@@H](O)C

1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
A2B Chem LLC	AH72263-100mg	S-1-(4-Methylbenzenesulfonate)-1,3-Butanediol	82614-88-8	100mg	$66.00	2024-04-19
A2B Chem LLC	AH72263-250mg	S-1-(4-Methylbenzenesulfonate)-1,3-Butanediol	82614-88-8	250mg	$121.00	2024-04-19
A2B Chem LLC	AH72263-1g	S-1-(4-Methylbenzenesulfonate)-1,3-Butanediol	82614-88-8	1g	$344.00	2024-04-19
A2B Chem LLC	AH72263-5g	S-1-(4-Methylbenzenesulfonate)-1,3-Butanediol	82614-88-8	5g	$1010.00	2024-04-19
A2B Chem LLC	AH72263-10g	S-1-(4-Methylbenzenesulfonate)-1,3-Butanediol	82614-88-8	10g	$1677.00	2024-04-19

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Additional information on 1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)-

Comprehensive Overview of 1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)- (CAS No. 82614-88-8)

The compound 1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)- (CAS No. 82614-88-8) is a chiral derivative of 1,3-butanediol, featuring a 4-methylbenzenesulfonate group at the 1-position. This optically active molecule is of significant interest in organic synthesis, pharmaceuticals, and specialty chemicals due to its unique stereochemistry and functional group compatibility. Researchers and industries often seek (S)-enantiomer derivatives like this for asymmetric synthesis, where enantioselectivity is critical for biological activity or material performance.

In recent years, the demand for chiral building blocks such as 1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)- has surged, driven by advancements in drug development and green chemistry. A trending topic in scientific forums is the role of enantiopure compounds in reducing drug side effects, a concern frequently raised in AI-driven drug discovery queries. The (S)-configuration of this compound makes it a valuable intermediate for synthesizing active pharmaceutical ingredients (APIs) with higher efficacy and fewer adverse reactions.

From an industrial perspective, 1,3-Butanediol derivatives are gaining traction as sustainable alternatives in polymer production. Searches for biodegradable plasticizers or green solvents often highlight derivatives like this due to their low toxicity and renewable potential. The 4-methylbenzenesulfonate moiety further enhances its utility in controlled-release formulations, a hot topic in drug delivery systems research.

Analytical techniques such as HPLC and NMR are essential for verifying the purity and enantiomeric excess of CAS No. 82614-88-8, a common query among quality control professionals. The compound’s stability under various pH conditions also makes it a subject of interest in formulation science, particularly for oral or topical applications where pH sensitivity is a concern.

In summary, 1,3-Butanediol, 1-(4-methylbenzenesulfonate), (S)- exemplifies the convergence of chirality, sustainability, and functionality—addressing key demands in modern chemistry. Its applications span from pharmaceutical intermediates to eco-friendly materials, aligning with global trends toward precision medicine and environmental responsibility.